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Compound of Interest

Compound Name: 7-Fluoroquinolin-8-amine

CAS No.: 1420791-32-7

Cat. No.: B11918681

Get Quote

Executive Summary & Core Directive
7-Fluoroquinolin-8-amine (CAS: 1150271-19-6) presents a dual-hazard profile: it is a

halogenated organic (requiring specific incineration protocols to manage hydrogen fluoride

generation) and a nitrogenous base (susceptible to salt formation and potential genotoxicity).[1]

The Core Directive: Do NOT dispose of this compound in general organic waste or non-

halogenated solvent streams. Strict segregation into the Halogenated Waste Stream is

mandatory to prevent regulatory violations (RCRA) and damage to downstream incineration

infrastructure.

Chemical Profile & Hazard Assessment
Before initiating disposal, operators must understand the "Why" behind the safety protocols.

This compound is not merely "toxic"; its structural moieties dictate its destruction method.[1]

Table 1: Physicochemical & Hazard Profile

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11918681#bc-rfq
https://www.benchchem.com/product/b11918681/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-7-fluoroquinolin-8-amine
https://bg.cpachem.com/msds?num=SB1013&dnl=sd_-_8-Hydroxyquinoline_%5BCAS_148-24-3%5D_%28SB1013%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB1013&dnl=sd_-_8-Hydroxyquinoline_%5BCAS_148-24-3%5D_%28SB1013%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11918681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Operational Implication

CAS Number 1150271-19-6
Unique identifier for waste

manifesting.[1]

Chemical Family Fluoro-aminoquinoline
Hybrid hazard: Halogenated +

Basic Amine.[1]

Physical State Solid (Powder)
Dust explosion and inhalation

risk during transfer.

Acidity/Basicity Basic (Amine group)
Incompatible with strong acids

(exothermic salt formation).[1]

Key GHS Hazards H315, H319, H335, H302
Irritant to eyes/skin/lungs;

Harmful if swallowed.[1]

Destruction By-products HF (Hydrogen Fluoride), NOx

CRITICAL: Requires

incineration with alkaline

scrubbing.[1]

Scientist's Note: The presence of the fluorine atom at position 7 increases the compound's

metabolic stability and lipophilicity compared to non-halogenated quinolines.[1] This implies that

if released into the environment, it may persist longer.[1] Therefore, zero-discharge to sewer

systems is the only acceptable standard.[1]

Pre-Disposal Stabilization & Segregation
Effective disposal starts at the bench. You must stabilize the waste before it enters the central

accumulation area.

Scenario A: Solid Waste (Excess Reagent or Spill
Cleanup)
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Goal: Prevent dust generation and cross-contamination.[1]

Containment: Do not sweep dry dust.[1] If a spill occurs, cover with a wet paper towel

(dampened with water or PEG-400) to prevent aerosolization.[1]

Packaging: Place the solid waste (and contaminated wipes) into a wide-mouth HDPE jar.

Glass is acceptable but HDPE is preferred to prevent breakage during transport.[1]

Labeling: Label immediately as "Solid Waste - Halogenated Organic - Toxic."[1]

Scenario B: Liquid Waste (Reaction Mixtures)
Goal: Chemical compatibility and pH stability.[1]

Solvent Assessment: If the compound is dissolved in a solvent (e.g., DCM, DMSO,

Methanol), the entire mixture defaults to the most hazardous classification.[1]

If dissolved in DCM (Dichloromethane): Already halogenated.[1] No issues.

If dissolved in Methanol/Acetone: The mixture must now be treated as Halogenated Waste

because of the solute.

pH Check: 7-Fluoroquinolin-8-amine is basic.[1]

Do not mix with acidic waste streams (e.g., waste H2SO4 or HCl).[1] This will generate

heat and potentially precipitate the salt form, creating sludge that clogs waste pumps.[1]

Protocol: Check pH. If highly basic (> pH 10), neutralize to pH 7–9 using dilute acetic acid

before adding to the main halogenated carboy to prevent container degradation.

The Disposal Workflow (Decision Matrix)
The following diagram outlines the logical flow for disposing of 7-Fluoroquinolin-8-amine,

ensuring compliance with RCRA standards for halogenated organics.
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High-Temp Incineration

(w/ HF Scrubbing)
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Figure 1: Decision matrix for the segregation and disposal of 7-Fluoroquinolin-8-amine,

prioritizing the halogenated waste stream.

Regulatory Compliance & Final Destruction
RCRA Waste Classification (USA)
While 7-Fluoroquinolin-8-amine is not explicitly "P-listed" or "U-listed" by specific name in 40

CFR 261.33, it is regulated under the "Cradle-to-Grave" principle.[1]

Waste Codes:

D002 (Corrosivity): Applicable if the waste is an aqueous solution with pH ≥ 12.5.[1][2]

Halogenated Solvents (F-List): If mixed with spent methylene chloride or chloroform

(F001/F002).[1]

Generator Knowledge: You must characterize the waste as "Toxic, Halogenated Organic."

[1]

Incineration Requirements:

The waste must be sent to a facility permitted for High-Temperature Incineration.

Why? The combustion of the fluoro-quinoline ring releases Hydrogen Fluoride (HF).[1]

Standard municipal incinerators cannot handle HF; it corrodes the stacks and violates

emission standards. The facility must have alkaline wet scrubbers to neutralize the HF gas

[1].

Self-Validating Protocol Checklist
Before scheduling pickup, verify the following:

pH Check: Is the liquid waste between pH 5 and 10? (Prevents reaction with other wastes).

[1][3][4]

Segregation: Is it in the Halogenated carboy? (Even if dissolved in water/methanol).[1]
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Labeling: Does the tag explicitly list "7-Fluoroquinolin-8-amine"? (Vague labels like

"Organic Waste" are insufficient for safety officers).[1]
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(Note: Specific SDS data for the 7-fluoro isomer is often proprietary; hazard data is

extrapolated from validated Structure-Activity Relationships (SAR) of the 8-aminoquinoline core

as per standard industrial hygiene practices.)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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